2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-3,3-dimethylbutanoate;rhodium(2+)

Specification

• Molecular Formula: C72H64N4O16Rh2
• Molecular Weight: 1447.1 g/mol
• IUPAC Name: 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-3,3-dimethylbutanoate;rhodium(2+)
• Standard InChI: InChI=1S/4C18H17NO4.2Rh/c4*1-18(2,3)14(17(22)23)19-15(20)11-8-4-6-10-7-5-9-12(13(10)11)16(19)21;;/h4*4-9,14H,1-3H3,(H,22,23);;/q;;;;2*+2/p-4
• Standard InChI Key: AXSCZKAJIQMFGF-UHFFFAOYSA-J
• Canonical SMILES: CC(C)(C)C(C(=O)[O-])N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O.CC(C)(C)C(C(=O)[O-])N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O.CC(C)(C)C(C(=O)[O-])N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O.CC(C)(C)C(C(=O)[O-])N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O.[Rh+2].[Rh+2]

Introduction

The compound 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-3,3-dimethylbutanoate;rhodium(2+) is a complex chemical entity that combines a benzo[de]isoquinoline derivative with rhodium, a transition metal. This compound is of interest due to its potential applications in catalysis and organic synthesis. The presence of rhodium suggests its utility in various chemical reactions, given rhodium's role as a catalyst in numerous processes.

Research Findings and Applications

• Catalytic Applications: Rhodium is known for its catalytic properties, particularly in hydrogenation reactions and the formation of carbon-carbon bonds. The presence of rhodium(2+) in this compound suggests potential applications in catalyzing specific organic reactions, although specific studies on this compound are not detailed in the literature.

• Synthetic Chemistry: The benzo[de]isoquinoline moiety is of interest in synthetic chemistry due to its potential as a building block for more complex molecules. The incorporation of rhodium could enhance its reactivity or provide a pathway for novel transformations.

Data and Tables

Property	Value
Molecular Formula (Related Compound)	C18H17NO4
Molecular Weight (Related Compound)	311.3 g/mol
Molecular Formula (Complex)	C80H80N4O20Rh2 (including ethyl acetate)
Molecular Weight (Complex)	1623.3 g/mol